Cas no 1500229-17-3 (2-(2-fluoroethyl)-3-methylbutanoic acid)

• Product Name: 2-(2-fluoroethyl)-3-methylbutanoic acid
• CAS No: 1500229-17-3
• MF: C₇H₁₃FO₂
• MW: 148.175326108932
• CID: 6271645
• PubChem ID: 80694944
• Update Time: 2024-01-12

2-(2-fluoroethyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoroethyl)-3-methylbutanoic acid
• 1500229-17-3
• EN300-1842054
• AKOS019261934

• Inchi： 1S/C7H13FO2/c1-5(2)6(3-4-8)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10)
• InChI Key： UGICDOXCBBLKOO-UHFFFAOYSA-N
• SMILES： FCCC(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 148.08995782g/mol
• Monoisotopic Mass: 148.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids